Cas no 189882-33-5 (1H-pyrrolo[2,3-b]pyridine-6-carbonitrile)

1H-Pyrrolo[2,3-b]pyridine-6-carbonitrile is a heterocyclic organic compound featuring a fused pyrrolopyridine core with a nitrile functional group at the 6-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. Its rigid bicyclic framework enhances binding affinity in target interactions, while the nitrile group offers reactivity for further derivatization. The compound exhibits favorable stability and solubility properties, facilitating its use in medicinal chemistry research. Its synthetic utility lies in its ability to act as a precursor for a range of functionalized heterocycles, making it valuable for drug discovery applications.
1H-pyrrolo[2,3-b]pyridine-6-carbonitrile structure
189882-33-5 structure
Product Name:1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
CAS No:189882-33-5
MF:C8H5N3
MW:143.145400762558
MDL:MFCD06659673
CID:827424
PubChem ID:10534776
Update Time:2025-10-28

1H-pyrrolo[2,3-b]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Cyano-7-azaindole
    • 1H-Pyrrolo[2,3-b]pyridine-6-carbonitrile
    • 6-Cyano-1H-pyrrolo[2,3-b]pyridine
    • PYRROLO[2,3-B]PYRIDINE-6-CARBONITRILE
    • 1H-Pyrrolo[2,3-b]pyridine-6-carbonitrile(9CI)
    • 6-CYANO-7-AZA-INDOLE
    • PubChem19914
    • GAFBPZMOMITHLG-UHFFFAOYSA-N
    • BCP21349
    • RP09258
    • CM14080
    • PB30842
    • LS20802
    • BC665960
    • AB0023091
    • ST2418943
    • 6-CYANO-1H-PYRROLO[2,3B]PYRIDINE
    • W4085
    • KS-
    • 1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
    • MDL： MFCD06659673
    • Inchi： 1S/C8H5N3/c9-5-7-2-1-6-3-4-10-8(6)11-7/h1-4H,(H,10,11)
    • InChI Key： GAFBPZMOMITHLG-UHFFFAOYSA-N
    • SMILES： N1C=CC2=CC=C(C#N)N=C12

Computed Properties

  • Exact Mass: 143.04800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Topological Polar Surface Area: 52.5

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Boiling Point: 373.2℃ at 760 mmHg
  • PSA: 52.47000
  • LogP: 1.43458

1H-pyrrolo[2,3-b]pyridine-6-carbonitrile Security Information

1H-pyrrolo[2,3-b]pyridine-6-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-pyrrolo[2,3-b]pyridine-6-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026002419-250mg
6-Cyano-1H-pyrrolo[2,3b]pyridine
 189882-33-5 97%
250mg
 $206.01 2023-09-02
Alichem
A026002419-1g
6-Cyano-1H-pyrrolo[2,3b]pyridine
 189882-33-5 97%
1g
 $562.32 2023-09-02
Alichem
A026002419-5g
6-Cyano-1H-pyrrolo[2,3b]pyridine
 189882-33-5 97%
5g
 $1576.58 2023-09-02
Chemenu
CM107429-100mg
1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
 189882-33-5 95%+
100mg
 $140 2021-08-06
Chemenu
CM107429-250mg
1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
 189882-33-5 95%+
250mg
 $195 2021-08-06
Chemenu
CM107429-1g
1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
 189882-33-5 95%+
1g
 $451 2021-08-06
Chemenu
CM107429-5g
1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
 189882-33-5 95%+
5g
 $1695 2021-08-06
Fluorochem
208909-250mg
6-Cyano-7-azaindole
 189882-33-5 95%
250mg
 ￡92.00 2022-03-01
Fluorochem
208909-1g
6-Cyano-7-azaindole
 189882-33-5 95%
1g
 ￡290.00 2022-03-01
Fluorochem
208909-5g
6-Cyano-7-azaindole
 189882-33-5 95%
5g
 ￡1015.00 2022-03-01

1H-pyrrolo[2,3-b]pyridine-6-carbonitrile Production Method

1H-pyrrolo[2,3-b]pyridine-6-carbonitrile Related Literature

189882-33-5 (1H-pyrrolo[2,3-b]pyridine-6-carbonitrile) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.